3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[4.5]decane-6-carboxylicacidtert-butylester

• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol
• IUPAC Name: tert-butyl 3-(hydroxymethyl)-2,9-dioxa-6-azaspiro[4.5]decane-6-carboxylate
• InChI: InChI=1S/C13H23NO5/c1-12(2,3)19-11(16)14-4-5-17-8-13(14)6-10(7-15)18-9-13/h10,15H,4-9H2,1-3H3
• InChI Key: JIABNRCTTXHDEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOCC12CC(OC2)CO

Description

3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[45]decane-6-carboxylicacidtert-butylester is a complex organic compound with a unique spirocyclic structure This compound is known for its potential applications in various fields of scientific research, including chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[4.5]decane-6-carboxylicacidtert-butylester involves multiple steps, typically starting with the formation of the spirocyclic core. This can be achieved through a series of cyclization reactions, often involving the use of protecting groups to ensure the correct formation of the desired structure. Common reagents used in these reactions include various acids, bases, and solvents that facilitate the cyclization process.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, it is likely that large-scale synthesis would involve optimization of the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required standards for research and application.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[4.5]decane-6-carboxylicacidtert-butylester can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to simplify the molecular structure or remove specific functional groups.

Substitution: This reaction allows for the replacement of certain atoms or groups within the molecule with different ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions can vary widely, often requiring specific temperatures, pressures, and solvents to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield compounds with additional oxygen-containing functional groups, while reduction reactions may result in simpler molecules with fewer functional groups.

Scientific Research Applications

3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[4

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly those with spirocyclic structures.

Biology: Its unique structure may allow it to interact with biological molecules in specific ways, making it a candidate for studying enzyme interactions and other biochemical processes.

Medicine: Researchers are exploring its potential as a pharmaceutical intermediate, with the possibility of developing new drugs based on its structure.

Industry: Its properties may make it useful in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism by which 3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[4.5]decane-6-carboxylicacidtert-butylester exerts its effects is not fully understood. its molecular structure suggests that it may interact with specific molecular targets, such as enzymes or receptors, through hydrogen bonding, hydrophobic interactions, or other non-covalent interactions. These interactions could influence various biochemical pathways, leading to the observed effects.

Comparison with Similar Compounds

Similar Compounds

3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[4.5]decane-6-carboxylicacid: Lacks the tert-butyl ester group, which may affect its solubility and reactivity.

2,9-Dioxa-6-aza-spiro[4.5]decane-6-carboxylicacidtert-butylester: Lacks the hydroxymethyl group, which may influence its ability to participate in certain reactions.

Uniqueness

The presence of both the hydroxymethyl and tert-butyl ester groups in 3-Hydroxymethyl-2,9-dioxa-6-aza-spiro[45]decane-6-carboxylicacidtert-butylester makes it unique among similar compounds